Cas no 72308-52-2 (8H-Purin-8-one,2,6-diamino-7,9-dihydro-)
72308-52-2 structure
Product Name:8H-Purin-8-one,2,6-diamino-7,9-dihydro-
CAS No:72308-52-2
MF:C5H6N6O
MW:166.140738964081
CID:565645
PubChem ID:5355246
Update Time:2025-04-19
8H-Purin-8-one,2,6-diamino-7,9-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 8H-Purin-8-one,2,6-diamino-7,9-dihydro-
- 2,6-DIAMINO-9H-PURINE-8-OL
- 2,6-diamino-1,7-dihydro-8H-purin-8-one
- 2,6-diamino-7,9-dihydro-purin-8-one
- 2,6-Diamino-7H-purin-8-ol
- 2,6-diamino-8-purinol
- Einecs 276-576-4
- 8H-Purin-8-one, 2,6-diamino-7,9-dihydro-
- NSC-30101
- SCHEMBL2894426
- 2,6-DIAMINO-9H-PURIN-8-OL
- FT-0610528
- 2,6-diamino-8,9-dihydro-7H-purin-8-one
- NSC30101
- 2,6-diamino-7,9-dihydro-8h-purin-8-one
- NS00037360
- NSC 30101
- DTXSID70222656
- 8-Purinol, 2,6-diamino-
- SCHEMBL4748630
- PJ65QW5KB5
- AB09136
- 2,6-diamino-1,7-dihydropurin-8-one
- AKOS015995931
- Oprea1_139337
- 72308-52-2
- 2,6-diamino-7,9-dihydropurin-8-one
-
- Inchi: 1S/C5H6N6O/c6-2-1-3(10-4(7)9-2)11-5(12)8-1/h(H6,6,7,8,9,10,11,12)
- InChI Key: LREVGBUCKQNOFO-UHFFFAOYSA-N
- SMILES: O=C1NC2=C(C(N)=NC(N)=N2)N1
Computed Properties
- Exact Mass: 166.06000
- Monoisotopic Mass: 166.06030884g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 119Ų
Experimental Properties
- PSA: 126.73000
- LogP: 0.38530
8H-Purin-8-one,2,6-diamino-7,9-dihydro- Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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